Cas no 162402-39-3 (4-(4-Nitrophenoxy)piperidine)

• Product Name: 4-(4-Nitrophenoxy)piperidine
• CAS No: 162402-39-3
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• MDL: MFCD04115022
• CID: 870640
• PubChem ID: 21918653
• Update Time: 2025-10-31

4-(4-Nitrophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenoxy)piperidine
• 4-(4-Nitro-phenoxy)-piperidine
• H-Asp-Phe-Asp-Met-Leu-Arg-Cys-Met-Leu-Gly-Arg-Val-Phe-Arg-Pro-Cys-Trp-Gln-Tyr-
• 4-(4-nitro-phenoxy)piperidine
• 4-(4-Nitrophenoxy)piperidinemethane
• 4-(4-piperidinyl)oxy-1-nitrobenzene
• 4-(4-Nitrophenyloxy)piperidine

• MDL： MFCD04115022
• Inchi： 1S/C11H14N2O3/c14-13(15)9-1-3-10(4-2-9)16-11-5-7-12-8-6-11/h1-4,11-12H,5-8H2
• InChI Key： JAHDECSRUJTQCB-UHFFFAOYSA-N
• SMILES： [N+](=O)([O-])C1C=CC(=CC=1)OC1CCNCC1

Computed Properties

• Exact Mass: 222.10000

Experimental Properties

• Density: 1.209±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.8 g/l) (25 º C),
• PSA: 67.08000
• LogP: 2.57760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-(4-Nitrophenoxy)piperidine

Recent Advances in the Study of 4-(4-Nitrophenoxy)piperidine (CAS: 162402-39-3) in Chemical Biology and Pharmaceutical Research

4-(4-Nitrophenoxy)piperidine (CAS: 162402-39-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This piperidine derivative has garnered attention due to its potential applications in drug discovery and development, particularly as a building block for more complex molecules. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of research involving 4-(4-Nitrophenoxy)piperidine is its role as an intermediate in the synthesis of pharmacologically active compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the development of novel kinase inhibitors, which are crucial for targeting various cancers and inflammatory diseases. The study highlighted the compound's ability to serve as a scaffold for introducing functional groups that enhance binding affinity and selectivity towards specific kinase targets.

Another significant advancement involves the exploration of 4-(4-Nitrophenoxy)piperidine's potential in central nervous system (CNS) drug development. Research conducted by a team at the University of Cambridge (2024) investigated its derivatives as modulators of neurotransmitter receptors, particularly those involved in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The findings suggested that modifications to the piperidine core could lead to compounds with improved blood-brain barrier permeability and reduced off-target effects.

In addition to its pharmacological applications, recent studies have also focused on the optimization of synthetic routes for 4-(4-Nitrophenoxy)piperidine. A paper in Organic Process Research & Development (2023) described a more efficient and environmentally friendly synthesis method, utilizing catalytic hydrogenation to reduce the nitro group while maintaining high yield and purity. This advancement is expected to facilitate large-scale production and reduce costs for industrial applications.

The compound's physicochemical properties, such as solubility and stability, have also been a subject of investigation. A 2024 study in the European Journal of Pharmaceutical Sciences employed computational modeling and experimental techniques to predict and validate the compound's behavior under various physiological conditions. These insights are critical for formulating drug products that ensure optimal bioavailability and therapeutic efficacy.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-Nitrophenoxy)piperidine-based therapeutics. Issues such as metabolic stability, potential toxicity, and drug-drug interactions need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its applications suggest a bright future in the pharmaceutical industry.

In conclusion, 4-(4-Nitrophenoxy)piperidine (CAS: 162402-39-3) continues to be a valuable compound in chemical biology and pharmaceutical research. Its role as a synthetic intermediate, potential therapeutic applications, and ongoing optimization of its properties underscore its importance in the field. Future research should focus on addressing the remaining challenges and exploring new avenues for its use in drug development.